Cas no 158262-08-9 (trans-Ethyl 2-(benzylamino)cyclopentanecarboxylate)

• Product Name: trans-Ethyl 2-(benzylamino)cyclopentanecarboxylate
• CAS No: 158262-08-9
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 2188510
• PubChem ID: 10243703
• Update Time: 2025-05-23

trans-Ethyl 2-(benzylamino)cyclopentanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Trans-ethyl 2-(benzylamino)cyclopentanecarboxylate
• trans-ethyl-2-(benzylamino)cyclopentanecarboxylate
• (1R,2R)-ethyl 2-(benzylamino)cyclopentanecarboxylate
• 158262-08-9
• J-525031
• Ethyl (1R,2R)-2-(benzylamino)cyclopentane-1-carboxylate
• trans-Ethyl 2-(benzylamino)cyclopentanecarboxylate

• Inchi： 1S/C15H21NO2/c1-2-18-15(17)13-9-6-10-14(13)16-11-12-7-4-3-5-8-12/h3-5,7-8,13-14,16H,2,6,9-11H2,1H3/t13-,14-/m1/s1
• InChI Key： MQQOIBAPZYNAPG-ZIAGYGMSSA-N
• SMILES： O(CC)C([C@@H]1CCC[C@H]1NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 247.157228913g/mol
• Monoisotopic Mass: 247.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.3

Additional information on trans-Ethyl 2-(benzylamino)cyclopentanecarboxylate

Recent Advances in the Study of trans-Ethyl 2-(benzylamino)cyclopentanecarboxylate (CAS: 158262-08-9)

In recent years, the compound trans-Ethyl 2-(benzylamino)cyclopentanecarboxylate (CAS: 158262-08-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopentane backbone and benzylamino functional group, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for trans-Ethyl 2-(benzylamino)cyclopentanecarboxylate. Recent publications have highlighted novel catalytic methods that improve yield and enantioselectivity, addressing previous challenges in large-scale production. For instance, a 2023 study demonstrated the use of asymmetric hydrogenation techniques to achieve a 95% enantiomeric excess, a significant advancement over traditional methods.

Pharmacological investigations have revealed that trans-Ethyl 2-(benzylamino)cyclopentanecarboxylate exhibits notable activity as a modulator of specific neurotransmitter receptors. Preliminary in vitro and in vivo studies suggest its potential in treating neurological disorders such as Parkinson's disease and anxiety. Researchers have identified its interaction with GABAergic and dopaminergic systems, though the exact molecular targets remain under investigation.

In addition to its neurological applications, recent findings indicate that this compound may possess anti-inflammatory and antimicrobial properties. A 2024 study reported its efficacy in inhibiting the production of pro-inflammatory cytokines in macrophage cells, suggesting a possible role in managing chronic inflammatory conditions. Furthermore, its structural analogs have shown activity against resistant bacterial strains, opening new avenues for antibiotic development.

Despite these promising results, challenges remain in the clinical translation of trans-Ethyl 2-(benzylamino)cyclopentanecarboxylate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are focused on structural modifications and formulation strategies to enhance its pharmacokinetic profile.

In conclusion, trans-Ethyl 2-(benzylamino)cyclopentanecarboxylate (CAS: 158262-08-9) represents a versatile scaffold with broad therapeutic potential. The latest research underscores its importance in drug discovery, particularly in neurology and infectious diseases. Continued exploration of its mechanisms and optimization of its properties will be crucial for its successful application in medicine.